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Compound of Interest

Compound Name: Sqg-109

Cat. No.: B1681080

For Researchers, Scientists, and Drug Development Professionals

Introduction

SQ-109 is a novel diamine-based drug candidate with potent activity against Mycobacterium
tuberculosis, including multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains.
[1] Its primary mechanism of action is the inhibition of the MmpL3 transporter, a critical
component in the mycobacterial cell wall synthesis pathway. This document provides a detailed
protocol for determining the Minimum Inhibitory Concentration (MIC) of SQ-109 against M.
tuberculosis using the broth microdilution method. This standardized assay is essential for the
preclinical evaluation of SQ-109 and its analogs.

Mechanism of Action of SQ-109

SQ-109 targets the MmpL3 transporter protein, which is responsible for the translocation of
trehalose monomycolate (TMM) across the mycobacterial inner membrane. TMM is a vital
precursor for the synthesis of mycolic acids, the major and essential components of the
protective mycobacterial cell wall. By inhibiting MmpL3, SQ-109 effectively blocks cell wall
biosynthesis, leading to bacterial death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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